Corniculatusin

Corniculatusin is a flavonoid compound primarily identified in the plant species Dryas oxyodonta, belonging to the family Rosaceae. It is classified under phenylpropanoids and polyketides, specifically as a flavonoid within the subclass of flavones and directly related to flavonols. The molecular structure of corniculatusin features multiple hydroxyl groups, contributing to its potential biological activities and interactions with various biological systems. Its unique properties make it a subject of interest in phytochemical studies, particularly concerning its role as a marker for chemodiversity within the Dryas genus .

Research indicates that corniculatusin exhibits several biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. These effects are attributed to its ability to scavenge free radicals and modulate inflammatory pathways. Studies have shown that flavonoids like corniculatusin can inhibit lipid peroxidation and protect cellular components from oxidative damage . Furthermore, its antimicrobial activity suggests potential applications in food preservation and therapeutic formulations against various pathogens.

The synthesis of corniculatusin can be achieved through natural extraction methods from plant sources, particularly from Dryas oxyodonta. Various extraction techniques such as maceration, Soxhlet extraction, or supercritical fluid extraction can be employed to isolate this compound from plant materials. In laboratory settings, synthetic approaches may involve the modification of simpler flavonoid precursors through

Interaction studies involving corniculatusin have primarily focused on its bioactivity in biological systems. Research indicates that it may interact with various cellular receptors and enzymes, modulating their activity. For instance, studies have shown that flavonoids can influence the activity of cyclooxygenase enzymes involved in inflammation pathways. Additionally, corniculatusin's interactions with metal ions could enhance its antioxidant capacity by stabilizing reactive species .

Corniculatusin shares structural similarities with other flavonoids but exhibits unique characteristics that distinguish it from them. Here are some similar compounds:

Comparison Table

Corniculatusin's distinct hydroxyl group arrangement and glycosylation patterns contribute to its unique biological activities compared to these similar compounds .

Molecular Architecture and Functional Groups

Core Flavonoid Skeleton and Methoxy Substitution Patterns

Corniculatusin represents a distinctive flavonoid compound with the molecular formula C₁₆H₁₂O₈ and a molecular weight of 332.26 g/mol [9]. The compound is systematically classified as 3,3',4',5,7-pentahydroxy-8-methoxyflavone, which is alternatively designated as 8-methoxyquercetin [9]. The structural architecture of corniculatusin is fundamentally based on the characteristic flavonoid backbone consisting of two benzene rings (A and B rings) connected through a heterocyclic pyrone ring (C ring) [9].

The core flavonoid skeleton of corniculatusin follows the classical C₆-C₃-C₆ arrangement typical of flavonoids, where the A ring contains hydroxyl substituents at positions 5 and 7, while the B ring bears hydroxyl groups at positions 3' and 4' [9]. The most distinctive structural feature of corniculatusin is the presence of a methoxy group (-OCH₃) at position 8 of the A ring, which differentiates it from its parent compound quercetin [9]. This methoxy substitution pattern significantly influences the compound's physicochemical properties and biological activities [13].

The hydroxylation pattern of corniculatusin includes five hydroxyl groups strategically positioned across the flavonoid framework [9]. The 3-hydroxyl group on the C ring, combined with the 5 and 7-hydroxyl groups on the A ring, establishes the flavonol classification of this compound [9]. The B ring hydroxylation at positions 3' and 4' creates a catechol moiety, which is characteristic of many bioactive flavonoids [9]. The substitution pattern of corniculatusin places it within the gossypetin derivatives, specifically as the 8-O-methyl ether of gossypetin [9].

Stereochemical Features and Conformational Analysis

The stereochemical characteristics of corniculatusin are predominantly determined by the planarity of the flavonoid skeleton and the spatial arrangement of its substituents [40]. The compound exhibits a largely planar molecular geometry, which is typical for flavonol structures due to the extended conjugation system encompassing the A, B, and C rings [27]. This planarity is maintained through the aromatic character of the benzene rings and the α,β-unsaturated carbonyl system in the C ring [27].

The conformational analysis of corniculatusin reveals that the molecule adopts a relatively rigid structure with limited rotational freedom around the bonds connecting the aromatic rings [40]. The dihedral angle between the B ring and the plane of the AC ring system is influenced by the hydroxyl substitutions and intramolecular hydrogen bonding patterns [27]. The presence of the 3-hydroxyl group enables the formation of intramolecular hydrogen bonds with the 4-oxo group of the C ring, contributing to the stabilization of the planar conformation [27].

The methoxy substitution at position 8 introduces a slight deviation from perfect planarity due to the steric interactions between the methoxy group and adjacent hydroxyl substituents [13]. However, this deviation is minimal and does not significantly disrupt the overall planar arrangement of the molecule [40]. The conformational preferences of corniculatusin are further influenced by intermolecular interactions in the crystalline state, where hydrogen bonding networks between adjacent molecules can induce conformational adjustments [40].

Physicochemical Characterization

Molecular Weight, Solubility, and Partition Coefficients

The molecular characterization of corniculatusin reveals fundamental physicochemical properties that determine its behavior in biological and chemical systems. The exact molecular mass of corniculatusin is 332.053 Da, with a heavy atom count of 24 atoms [4]. The compound contains 5 hydrogen bond donors and 8 hydrogen bond acceptors, reflecting the multiple hydroxyl groups and oxygen-containing functional groups present in the structure [4].

Table 1: Physicochemical Properties of Corniculatusin

The solubility characteristics of corniculatusin are defined by its calculated LogS value of -3.862, indicating moderate hydrophobic properties [4]. The compound exhibits a calculated LogP value of 2.034, positioning it within the moderately hydrophobic range of the lipophilicity scale [4]. These partition coefficient values suggest that corniculatusin has balanced solubility properties, being neither highly hydrophilic nor extremely hydrophobic [20].

Table 2: Solubility and Partition Properties of Corniculatusin

The rotatable bond count of corniculatusin is limited to 2, indicating a relatively rigid molecular structure with restricted conformational flexibility [4]. This low rotational freedom is consistent with the planar flavonoid architecture and contributes to the compound's structural stability [4]. The aromatic polar surface area (APOL) of 41.1375 Ų and basic polar surface area (BPOL) of 16.3785 Ų reflect the distribution of polar and nonpolar regions within the molecule [4].

Spectral Signatures: UV-Vis, NMR, and Mass Spectrometry Profiles

The spectroscopic characterization of corniculatusin provides essential fingerprint data for compound identification and structural confirmation. The ultraviolet-visible (UV-Vis) spectroscopic profile of corniculatusin exhibits characteristic absorption patterns that are diagnostic for flavonol compounds [7]. In methanol solvent, corniculatusin displays absorption maxima at 259 nm, 271 nm (shoulder), and 379 nm [7]. These absorption bands correspond to the π→π* transitions within the extended aromatic system of the flavonoid structure [14].

Table 3: Spectroscopic Characteristics of Corniculatusin

The UV-Vis spectral behavior of corniculatusin under different chemical conditions provides valuable information about its functional groups and hydroxylation patterns [7]. Treatment with aluminum chloride (AlCl₃) results in characteristic bathochromic shifts, with absorption maxima appearing at 259 nm (shoulder), 274 nm, 362 nm, and 461 nm [7]. The addition of hydrochloric acid to the aluminum chloride solution modifies the spectrum to show peaks at 266 nm, 307 nm (shoulder), 361 nm, and 437 nm [7]. These spectral changes are indicative of chelation between the aluminum ions and the ortho-dihydroxy groups present in the flavonoid structure [14].

Sodium acetate treatment of corniculatusin produces absorption maxima at 281 nm, 332 nm, and 414 nm, while the combination of sodium acetate with boric acid yields peaks at 265 nm, 310 nm (shoulder), and 395 nm [7]. The addition of sodium methoxide leads to decomposition of the compound, which is characteristic behavior for flavonoids with sensitive hydroxyl groups [7]. These spectral responses confirm the presence of free hydroxyl groups at specific positions within the flavonoid framework [14].

Mass spectrometry analysis of corniculatusin provides definitive molecular weight confirmation and fragmentation patterns characteristic of flavonoid compounds [7]. In positive ion mode liquid chromatography-mass spectrometry, corniculatusin exhibits a molecular ion peak at m/z 333 [M+H]⁺ [7]. Negative ion mode analysis reveals the corresponding molecular ion at m/z 331 [M-H]⁻ [7]. These mass spectral data confirm the molecular formula and provide the basis for structural elucidation [32].

The nuclear magnetic resonance (NMR) spectroscopic characteristics of corniculatusin, while not extensively detailed in the available literature, would be expected to show signals consistent with the pentahydroxy-methoxyflavone structure [8]. The ¹H NMR spectrum would display signals for the aromatic protons of the A and B rings, the methoxy group protons, and the hydroxyl group protons [26]. The ¹³C NMR spectrum would exhibit characteristic carbon signals for the flavonoid skeleton, including the carbonyl carbon of the C ring and the methoxy carbon [26].